Cas no 1381944-47-3 (6-Bromo-4,5-difluoro-3H-1,2,3-benzotriazole)

• Product Name: 6-Bromo-4,5-difluoro-3H-1,2,3-benzotriazole
• CAS No: 1381944-47-3
• MF: C₆H₂BrF₂N₃
• MW: 234.00098657608
• MDL: MFCD22375038
• CID: 2772673
• PubChem ID: 70699927
• Update Time: 2025-04-21

6-Bromo-4,5-difluoro-3H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4,5-difluoro-2H-benzotriazole
• 6-Bromo-4,5-difluoro-3H-1,2,3-benzotriazole;
• 6-bromo-4,5-difluoro-2H-1,2,3-benzotriazole
• 1H-Benzotriazole, 5-bromo-6,7-difluoro-
• 6-Bromo-4,5-difluoro-3H-1,2,3-benzotriazole
• BS-21340
• 1381944-47-3
• CS-0211885
• DTXSID40743040
• MFCD22375038
• 6-Bromo-4,5-difluorobenzotriazole

• MDL： MFCD22375038
• Inchi： 1S/C6H2BrF2N3/c7-2-1-3-6(11-12-10-3)5(9)4(2)8/h1H,(H,10,11,12)
• InChI Key： CYLZMYGHNUTSNT-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C2C(C=1)=NNN=2)F)F

Computed Properties

• Exact Mass: 232.94000
• Monoisotopic Mass: 232.94002Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57000
• LogP: 1.99860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles